Cas no 2680873-37-2 (benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate)

• Product Name: benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate
• CAS No: 2680873-37-2
• MF: C₁₉H₂₅NO₃
• MW: 315.406705617905
• CID: 5635957
• PubChem ID: 165935062
• Update Time: 2025-05-26

benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680873-37-2
• benzyl N-[1-(hydroxymethyl)adamantan-2-yl]carbamate
• EN300-28293110
• benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate

• Inchi： 1S/C19H25NO3/c21-12-19-9-14-6-15(10-19)8-16(7-14)17(19)20-18(22)23-11-13-4-2-1-3-5-13/h1-5,14-17,21H,6-12H2,(H,20,22)
• InChI Key： JVSCONBJZPAPCY-UHFFFAOYSA-N
• SMILES： OCC12CC3CC(CC(C3)C1NC(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 315.18344366g/mol
• Monoisotopic Mass: 315.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate

Professional Introduction to Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate (CAS No. 2680873-37-2)

Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate, a compound with the chemical identifier CAS No. 2680873-37-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular backbone of Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate consists of a highly stable adamantane core, which is a tricyclic hydrocarbon known for its rigidity and lipophilicity. This structural feature contributes to the compound's ability to traverse biological membranes, making it an attractive candidate for various pharmacological applications. The presence of a carbamate functional group at the N1 position and a hydroxymethyl substituent at the 1-position of the adamantane ring further enhances its chemical reactivity and biological potential.

Recent research in the field of medicinal chemistry has highlighted the importance of adamantane derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds incorporating adamantane moieties often exhibit enhanced binding affinity and stability towards biological targets. For instance, derivatives of adamantine have been explored for their anti-inflammatory, analgesic, and neuroprotective properties. The specific configuration of Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate suggests that it may interact with biological receptors in a manner that could be therapeutically beneficial.

The carbamate group in Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate is particularly noteworthy, as it can serve as a versatile pharmacophore for designing molecules with targeted biological activity. Carbamate-based compounds are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of drugs for treating conditions such as pain, inflammation, and neurological disorders. The hydroxymethyl substituent further adds to the compound's potential by providing a site for hydrogen bonding interactions, which can enhance binding affinity and selectivity.

In vitro studies have begun to elucidate the pharmacological profile of Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate. Preliminary findings suggest that this compound exhibits promising activity against certain enzymes and receptors relevant to human health. For example, research indicates that it may interact with targets involved in pain signaling pathways, potentially offering a new approach to managing chronic pain conditions. Additionally, its structural stability suggests that it may have a favorable pharmacokinetic profile, including good bioavailability and metabolic stability.

The synthesis of Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful functional group transformations and regioselective modifications to achieve the desired molecular architecture. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, have been employed to ensure high yield and purity. These synthetic methodologies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

The potential applications of Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for designing novel materials with specialized properties. For instance, derivatives of adamantine have been explored in the development of liquid crystals and organic semiconductors due to their thermal stability and electronic characteristics. The carbamate group further enhances its utility by allowing for modifications that can tailor its physical and chemical properties for specific applications.

The ongoing research into Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate underscores its significance as a lead compound in drug discovery efforts. Collaborative studies between academic institutions and pharmaceutical companies are underway to further explore its therapeutic potential. These efforts aim to identify new indications for this compound and optimize its pharmacological properties through structure-based drug design approaches.

The future prospects for Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate are promising, with several avenues for further investigation remaining open. One key area involves exploring its interactions with complex biological systems using computational modeling techniques. By leveraging computational methods, researchers can predict how this compound might behave within living cells and tissues, providing insights into its mechanism of action.

Another exciting direction is the investigation of this compound's potential in combination therapies. By pairing it with other drugs or therapeutic agents, researchers hope to achieve synergistic effects that could enhance treatment outcomes for various diseases. This approach aligns with contemporary trends in medicine that emphasize personalized and combination therapies as strategies for improving patient care.

In conclusion, Benzyl N-1-(hydroxymethyl)adamantan-2-ylcarbamate (CAS No. 2680873-37-2) stands out as a remarkable compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique molecular structure, characterized by an adamantane core and functional groups such as carbamate and hydroxymethyl substituents, positions it as a versatile tool for drug development. The ongoing research into this compound promises to yield valuable insights into its therapeutic applications and contribute to advancements in human health.